N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide

• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol
• IUPAC Name: N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H19N3O2S/c1-14-7-9-15(10-8-14)18-13-27-21(22-18)23-20(26)16-11-19(25)24(12-16)17-5-3-2-4-6-17/h2-10,13,16H,11-12H2,1H3,(H,22,23,26)
• InChI Key: SKGRPHNAUZVZMZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3CC(=O)N(C3)C4=CC=CC=C4

Description

N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as "compound X" in scientific literature.

Mechanism Of Action

The mechanism of action of N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide is not fully understood. However, it is believed that this compound exerts its effects through the inhibition of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide has been found to have various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells in vitro and reduce inflammation in animal models. Additionally, N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide has been found to have antioxidant properties.

Advantages And Limitations For Lab Experiments

One advantage of using N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide in lab experiments is its potential as an anticancer and anti-inflammatory agent. Additionally, this compound has been found to have antioxidant properties. However, one limitation of using N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide in lab experiments is its limited solubility in water.

Future Directions

There are several future directions for the study of N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide. One direction is to further investigate its potential as an anticancer and anti-inflammatory agent. Additionally, the mechanism of action of this compound needs to be further elucidated. Another direction is to improve the solubility of N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide in water, which would make it more suitable for use in lab experiments.

Synthesis Methods

The synthesis of N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide involves the reaction of 4-methylphenyl isothiocyanate with 1-phenyl-5-pyrrolidin-3-ylpentane-1,5-dione in the presence of a base. The reaction yields N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide as a white solid.

Scientific Research Applications

N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide has shown potential applications in various fields of scientific research. This compound has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide has been studied for its potential as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models.